Cas no 73855-81-9 (1-(10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-yl)azetidin-3-amine)

• Product name: 1-(10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-yl)azetidin-3-amine
• CAS No: 73855-81-9
• MF: C₁₈H₂₀N₂
• MW: 264.3648
• CID: 1764461
• PubChem ID: 52672

1-(10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-yl)azetidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-yl)azetidin-3-amine
• 1-(6,11-dihydro-5H-dibenzo[1,2-a:1',2'-e][7]annulen-11-yl)azetidin-3-amine
• 1-[10,11-Dihydro-5H-dibenzo[a,d]cyclohepten-5-yl]-3-azetidinamine
• DTXSID80224444
• CHEMBL3230889
• SCHEMBL8258046
• 73855-81-9
• 3-Amino-1-(10,11-dihydro-5H-dibenz(a,d)cyclohepten-5-yl)azetidine
• AZETIDINE, 3-AMINO-1-(10,11-DIHYDRO-5H-DIBENZ(a,d)CYCLOHEPTEN-5-YL)-
• BRN 0487175

• Inchi： InChI=1S/C18H20N2/c19-15-11-20(12-15)18-16-7-3-1-5-13(16)9-10-14-6-2-4-8-17(14)18/h1-8,15,18H,9-12,19H2
• InChI Key： VSTTXWATQKCPGB-UHFFFAOYSA-N
• SMILES： C1CC2=CC=CC=C2C(C3=CC=CC=C31)N4CC(C4)N

Computed Properties

• Exact Mass: 264.162648646g/mol
• Monoisotopic Mass: 264.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų
• XLogP3: 2.6